2-[(2-Oxo-2-phenylethyl)thio]nicotinic acid

• IUPAC Name: 2-phenacylsulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11NO3S/c16-12(10-5-2-1-3-6-10)9-19-13-11(14(17)18)7-4-8-15-13/h1-8H,9H2,(H,17,18)
• InChI Key: MJHMABNIGSEYKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=C(C=CC=N2)C(=O)O
• Molecular Formula: C14H11NO3S
• DSSTOX Substance ID: DTXSID10365894
• Molecular Weight: 273.31 g/mol
• CAS RN: 142221-23-6

Description

“2-[(2-Oxo-2-phenylethyl)thio]nicotinic acid” is a chemical compound with the molecular formula C14H11NO3S. It has a molecular weight of 273.31 g/mol.

Molecular Structure Analysis

The molecular structure of “2-[(2-Oxo-2-phenylethyl)thio]nicotinic acid” can be represented by the InChI code 1S/C15H12O3S/c16-13(11-6-2-1-3-7-11)10-19-14-9-5-4-8-12(14)15(17)18/h1-9H,10H2,(H,17,18). The canonical SMILES representation is C1=CC=C(C=C1)C(=O)CSC2=CC=CC=C2C(=O)O.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 272.3 g/mol. It has a XLogP3-AA value of 3.4, indicating its relative hydrophobicity. It has one hydrogen bond donor and four hydrogen bond acceptors. The topological polar surface area is 79.7 Ų. The compound has a rotatable bond count of 5.

Scientific Research Applications

1. Crystallography and Material Science

• Summary of the application : The compound “2-[(2-Oxo-2-phenylethyl)thio]nicotinic acid” has been synthesized and its crystal structure has been studied.
• Methods of application or experimental procedures : The synthesis involved the use of 2-hydroxyacetophenone, -4H-chromen-4-one, carbon disulfide, potassium carbonate, and bromoethane. The mixture was heated to 35°C with efficient stirring. The reaction was monitored by thin layer chromatography (TLC, 254 nm). After the reaction was completed, the resulting mixture was cooled to room temperature, then poured into ice water and extracted with ethyl acetate.
• Results or outcomes obtained : The compound was obtained as a light yellow solid. The crystal structure was determined to be monoclinic, with specific parameters a = 9.2911(15) Å, b = 17.525(3) Å, c = 8.5586(15) Å, β = 109.358(7)°.

2. Fungicidal Activity

• Summary of the application : Compounds similar to “2-[(2-Oxo-2-phenylethyl)thio]nicotinic acid” have been tested for their fungicidal activities.
• Methods of application or experimental procedures : The fungicidal activities of the compounds were tested against two different strains of Botrytis cinerea with different sensitivity to procymidone collected from different areas in Liaoning, China.
• Results or outcomes obtained : The results of the fungicidal activity tests are not specified in the available information.

3. Fluorescence Detection

• Summary of the application : The compound can be used for fluorescence detection of various ions.
• Methods of application or experimental procedures : The compound is used as a reagent in a solution, and the fluorescence intensity is measured after the addition of the ions.
• Results or outcomes obtained : The compound has been found to be effective in detecting Zn2+, Cu2+, Mg2+, Al3+.

4. Preparation of Discoloration Dyes

• Summary of the application : The compound can be used in the preparation of discoloration dyes.
• Methods of application or experimental procedures : The compound is used as a starting material in the synthesis of the dyes.
• Results or outcomes obtained : The resulting dyes have the property of changing color under certain conditions.

5. Activation of GTPases

• Summary of the application : The compound is a small molecule pan activator of Ras-related GTPases.
• Methods of application or experimental procedures : The compound is used in biological assays to activate GTPases such as Rac1, cell division cycle 42, Ras, and Rab-2A.
• Results or outcomes obtained : The activation of these GTPases can have various effects on cellular processes.

6. Chemical Synthesis

• Summary of the application : The compound can be used as a starting material in various chemical syntheses.
• Methods of application or experimental procedures : The specific methods of application would depend on the particular synthesis being performed.
• Results or outcomes obtained : The outcomes would vary based on the specific synthesis.

Future Directions

The future directions for “2-[(2-Oxo-2-phenylethyl)thio]nicotinic acid” are not specified in the sources I found. The potential applications of a compound depend on its physical and chemical properties, as well as the current needs in various fields such as pharmaceuticals, materials science, and chemical synthesis.